Cas no 571161-32-5 ((6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 571161-32-5
• MF: C₁₅H₁₀Cl₂N₂O₆
• MW: 385.155702114105
• CID: 6201091
• PubChem ID: 2436926
• Update Time: 2024-01-06

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18517602
• 571161-32-5
• AKOS033627808
• EN300-26612195
• (6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 5,6-dichloropyridine-3-carboxylate
• (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C15H10Cl2N2O6/c16-12-3-8(4-18-14(12)17)15(20)24-6-10-2-11(19(21)22)1-9-5-23-7-25-13(9)10/h1-4H,5-7H2
• InChI Key： TZBUUFFUHOLZKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC1=CC(=CC2COCOC=21)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 383.9915914g/mol
• Monoisotopic Mass: 383.9915914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes